Cas no 74503-09-6 (Acetic acid, chlorooxo-, 2-ethoxyethyl ester)

• Product Name: Acetic acid, chlorooxo-, 2-ethoxyethyl ester
• CAS No: 74503-09-6
• MF: C₆H₉ClO₄
• MW: 180.586261510849
• CID: 540910
• PubChem ID: 13637409
• Update Time: 2025-04-19

Acetic acid, chlorooxo-, 2-ethoxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, chlorooxo-, 2-ethoxyethyl ester
• 2-ethoxyethyl 2-chloro-2-oxoacetate
• DTXSID80545606
• 74503-09-6
• SCHEMBL9203552
• 2-Ethoxyethyl chloro(oxo)acetate

• Inchi： 1S/C6H9ClO4/c1-2-10-3-4-11-6(9)5(7)8/h2-4H2,1H3
• InChI Key： KIIBSVQBAWITKR-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCCOCC)=O

Computed Properties

• Exact Mass: 180.0189365g/mol
• Monoisotopic Mass: 180.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų